methyl 3-{[2-(4-fluorophenoxy)propanoyl]amino}benzoate

• IUPAC Name: methyl 3-[2-(4-fluorophenoxy)propanoylamino]benzoate
• InChI: InChI=1S/C17H16FNO4/c1-11(23-15-8-6-13(18)7-9-15)16(20)19-14-5-3-4-12(10-14)17(21)22-2/h3-11H,1-2H3,(H,19,20)
• InChI Key: COQOCTPZNBPZDF-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC=CC(=C1)C(=O)OC)OC2=CC=C(C=C2)F
• Molecular Formula: C17H16FNO4
• Molecular Weight: 317.31 g/mol

Description

“Methyl 3-{[2-(4-fluorophenoxy)propanoyl]amino}benzoate” is a chemical compound with the molecular formula C17H16FNO4. It is used for proteomics research.

Molecular Structure Analysis

The molecular weight of “methyl 3-{[2-(4-fluorophenoxy)propanoyl]amino}benzoate” is approximately 317.31. For a detailed molecular structure, please refer to a trusted chemical database or a chemistry professional.

Physical And Chemical Properties Analysis

The physical and chemical properties of “methyl 3-{[2-(4-fluorophenoxy)propanoyl]amino}benzoate” are not fully detailed in the searched resources. The molecular weight is approximately 317.31.

Scientific Research Applications

Proteomics Research

. Proteomics is the large-scale study of proteins, particularly their structures and functions. This compound could be used to study protein interactions, identify proteins, or investigate post-translational modifications.

Biochemical Research

. Biochemical research involves the study of the chemical substances and vital processes occurring in living organisms. This compound could be used in various biochemical assays or experiments.

Synthesis of Regorafenib

. Regorafenib is a medication used to treat certain types of cancer.

Chromatography and Mass Spectrometry

. These are analytical techniques used to separate, identify, and quantify components in a mixture. The compound could serve as a standard or a target analyte.

Biopharma Production

. Biopharmaceuticals are medical drugs produced using biotechnology, and this compound could be involved in the production process or serve as a precursor.

Safety Research

, it’s likely used in safety research . Researchers might study its toxicity, environmental impact, or safety protocols for handling and disposal.

Mechanism of Action

The mechanism of action for this compound is not specified in the searched resources. It’s used for proteomics research, which suggests it may be involved in studying proteins’ structures and functions.

Safety and Hazards

The safety and hazards associated with this compound are not specified in the searched resources. It’s always important to handle all chemicals with appropriate safety measures. Consult the material safety data sheet (MSDS) or a chemistry professional for detailed safety information.

Future Directions

The future directions for the use of this compound are not specified in the searched resources. Given its use in proteomics research, it may continue to be used in scientific studies to understand protein structures and functions.